Cas no 2137982-56-8 (Cyclopentane, 1-ethynyl-3-methyl-)

• Product Name: Cyclopentane, 1-ethynyl-3-methyl-
• CAS No: 2137982-56-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 5298813
• PubChem ID: 58463204
• Update Time: 2025-05-19

Cyclopentane, 1-ethynyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-ethynyl-3-methyl-

• Inchi： 1S/C8H12/c1-3-8-5-4-7(2)6-8/h1,7-8H,4-6H2,2H3
• InChI Key： YLPWDNCQUFIPKT-UHFFFAOYSA-N
• SMILES： C1(C#C)CCC(C)C1

Computed Properties

• Exact Mass: 108.093900383g/mol
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on Cyclopentane, 1-ethynyl-3-methyl-

Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8): A Versatile Building Block in Modern Chemical Synthesis

Cyclopentane, 1-ethynyl-3-methyl-, identified by its CAS number 2137982-56-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopentane backbone with substituents at the 1 and 3 positions, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of an ethynyl group and a methyl group on the cyclopentane ring imparts reactivity and functionality that are highly sought after in the development of complex molecular architectures.

The structural configuration of Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8) allows for diverse chemical transformations, making it a cornerstone in the synthesis of various pharmacologically active compounds. The ethynyl group, being a terminal alkyne, can participate in Sonogashira coupling reactions, which are pivotal in forming carbon-carbon bonds under mild conditions. This reactivity is particularly useful in constructing biaryl systems, which are prevalent in many drug molecules. Additionally, the methyl group provides steric and electronic influences that can modulate the reactivity of the adjacent ethynyl group, offering synthetic chemists a degree of control over reaction outcomes.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds derived from cyclopentane derivatives. Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8) serves as an excellent precursor for synthesizing such heterocycles. For instance, it can be transformed into pyrroles and furans through cyclization reactions, which are essential scaffolds in medicinal chemistry. These heterocycles have been widely studied for their potential biological activities, including anti-inflammatory, antiviral, and anticancer properties. The ability to efficiently synthesize these heterocycles from readily available precursors like Cyclopentane, 1-ethynyl-3-methyl- underscores its importance in drug discovery pipelines.

The utility of Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8) extends beyond pharmaceutical applications into materials science and agrochemicals. Its unique structure allows for the creation of polymers with tailored properties, such as high thermal stability and mechanical strength. In agrochemicals, derivatives of this compound have been explored for their potential as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi.

Recent advancements in catalytic systems have further enhanced the synthetic potential of Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8). Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular frameworks from this intermediate. These catalytic methods not only improve reaction efficiency but also reduce waste generation, aligning with the growing emphasis on green chemistry principles.

The development of novel synthetic routes has also led to new applications for Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8) in fine chemical synthesis. For example, it has been utilized in the preparation of chiral building blocks for asymmetric synthesis. The ability to introduce chirality at multiple points within a molecule is crucial for developing enantiomerically pure drugs that exhibit enhanced therapeutic efficacy while minimizing side effects.

In conclusion, Cyclopentane, 1-ethynyl-3-methyl- (CAS No. 2137982-56-8) is a multifaceted compound with broad applications across various fields of chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new synthetic methodologies and applications for this compound, its significance is likely to grow even further.